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Compound of Interest

Compound Name: 4-Methyl-2-nitrosophenol
CAS No.: 58243-10-0
Cat. No.: B14672563
Get Quote
. J

Technical Monograph: 4-Methyl-2-nitrosophenol
Executive Summary: The Identity Challenge

4-Methyl-2-nitrosophenol is a compound that presents a unique challenge in chemical
informatics and handling due to nitroso-oxime tautomerism.[1] It exists in a dynamic equilibrium
between its phenolic form (2-nitroso-p-cresol) and its quinonoid form (4-methyl-1,2-
benzoquinone 2-oxime).[1]

Researchers must be vigilant: Do not confuse this compound with 2-Nitro-p-cresol (CAS 119-
33-5). The nitro (

) analogue is a distinct, lower-melting solid often mislabeled in supplier databases as the
nitroso (

) compound.[1] This guide provides the definitive identifiers to ensure procurement and
experimental accuracy.

Chemical Identity & Digital Fingerprints
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Due to the tautomeric equilibrium, this compound is indexed under multiple names. The

Quinone Oxime form is often the dominant species in the solid state and in non-polar solvents,

while the Nitrosophenol form participates in specific metal chelation pathways.[1]

lentif ble[11[2]

Feature

Primary Identifier / Value

Notes

Common Name

2-Nitroso-p-cresol

Phenolic tautomer name

Systematic Name

4-Methyl-1,2-benzoquinone 2-

Quinonoid tautomer name

oxime (often preferred by IUPAC)
Primary CAS for the
CAS Number 6971-38-6 ) ]
nitroso/oxime system.[1][2]
WARNING: This is 2-Nitro-p-
CAS (Conflicting) 119-33-5 cresol (

).[11[2][3][4] Do not use.

Molecular Formula

MW: 137.14 g/mol

Cclccc(=0)c(N=0)cl

(Quinone form)

Databases often index the

SMILES _

Cclcec(O)c(N=0)cl (Phenol quinone form.[1][2]

form)

QIGCHQSWQCVQOT- Verify against specific tautomer
InChl Key .

UHFFFAOYSA-N if needed.

Decomposes upon melting

Appearance Yellow to brown needles

(~170°C).[1]

Physicochemical Properties: The Tautomeric

Equilibrium

The reactivity of 4-Methyl-2-nitrosophenol is governed by the migration of a proton between

the phenolic oxygen and the nitroso nitrogen.[1] This equilibrium is solvent-dependent and

critical for its function as a chelating ligand.[1]
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Mechanism of Tautomerism

In the solid state and non-polar solvents (e.g., Chloroform), the Quinone Oxime form is
stabilized by intramolecular hydrogen bonding.[1] In basic agueous solutions, the compound
forms a Nitrosophenolate anion, which is the active species for metal binding.[1]

Solvent Influence
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Figure 1: Tautomeric equilibrium shifting between phenolic and quinonoid forms, leading to the
active anionic ligand.[1]

Solubility Profile

o Water: Sparingly soluble (acidic form); Highly soluble (alkaline form as salt).[1]

o Organic Solvents: Soluble in ethanol, ether, and chloroform (predominantly as the quinone
oxime).[1]

Synthesis Protocol: Nitrosation of p-Cresol

Safety Precaution: Sodium nitrite is toxic and an oxidizer.[1] p-Cresol is corrosive.[1][5][6][7][8]
Perform all steps in a fume hood. This reaction is exothermic; temperature control is critical to
prevent the formation of tarry by-products or diazonium salts.[1]

Reagents Required[1][6][9]
e p-Cresol (4-Methylphenol): 10.8 g (0.1 mol)[1]
e Sodium Hydroxide (NaOH): 4.0 g (dissolved in 100 mL water)[1]

e Sodium Nitrite (
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): 7.0 g (dissolved in 20 mL water)

e Sulfuric Acid (

): 10% dilute solution[1]

e |ce bath

Step-by-Step Methodology

e Preparation of Phenolate: Dissolve 10.8 g of p-cresol in the NaOH solution. The solution
should be clear. Cool this solution to 0-5°C in an ice bath.

 Nitrite Addition: Add the Sodium Nitrite solution to the cold phenolate mixture. Stir vigorously.
Ensure the temperature remains below 5°C.

 Acidification (The Critical Step): Slowly add the dilute sulfuric acid dropwise.[1]
o Observation: The solution will turn dark, and a precipitate will begin to form.[1]
o Mechanism:[1] The acid generates nitrous acid (

) in situ, which attacks the electron-rich ring at the ortho position (activated by the
phenolate oxygen).[1]

o Precipitation & Work-up: Continue stirring for 30 minutes at 0°C. The product (4-methyl-1,2-
benzoquinone 2-oxime) will precipitate as a brownish-yellow solid.

o Filtration: Filter the solid using a Buchner funnel.[1]
o Washing: Wash with ice-cold water to remove excess acid and inorganic salts.[1]

o Purification: Recrystallize from dilute ethanol or petroleum ether.[1]
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Figure 2: Workflow for the synthesis of 4-Methyl-2-nitrosophenol via nitrosation.

Analytical Applications: Metal Chelation

The primary utility of 4-Methyl-2-nitrosophenol lies in its specificity for transition metals,
particularly Cobalt (Co) and Copper (Cu).[1]

» Cobalt Determination: In slightly acidic to neutral pH, the ligand forms a stable, hydrophobic
complex with Co(lll).[1] This complex can be extracted into organic solvents (like
chloroform), allowing for spectrophotometric determination of trace cobalt in environmental
samples.

» Interference Control: Unlike other chelators, the cobalt complex of 2-nitroso-p-cresol is
exceptionally stable against acid back-washing, allowing it to be separated from Nickel or
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Copper complexes which dissociate in acid.[1]

Safety & Handling (MSDS Summary)
o Hazards: Toxic if swallowed.[1][6][7][9] Causes skin and eye irritation.[1][6][7][8][9]

Suspected of causing genetic defects (typical of nitroso compounds).[1]

o Storage: Store at 2—8°C. The compound is sensitive to light and air (oxidation to the nitro
form).[1]

» Disposal: Incineration in a chemical combustor equipped with an afterburner and scrubber.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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